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Compound of Interest

Compound Name: m-PEGS8-NHS ester

Cat. No.: B609300

This guide provides immediate safety, handling, and disposal protocols for m-PEG8-NHS
ester, tailored for researchers, scientists, and professionals in drug development. Adherence to
these procedures is crucial for ensuring laboratory safety and maintaining product integrity.

Immediate Safety and Hazard Information

m-PEG8-NHS ester is a reactive compound that requires careful handling. Based on data for
similar N-hydroxysuccinimide (NHS) ester compounds, it should be treated as potentially
hazardous.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
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P264: Wash hands and any exposed skin thoroughly after handling.[1][2]

P270: Do not eat, drink, or smoke when using this product.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling m-PEG8-NHS ester to minimize
exposure risk.

PPE Category Specification Rationale

_ _ Prevents skin contact and
) Chemical-resistant gloves S
Hand Protection . irritation. Change gloves
(e.g., Nitrile, Neoprene). ) ) ) )
immediately if contaminated.

o Protects against splashes and
) Safety goggles with side-
Eye Protection ) ) aerosols that can cause
shields or a face shield. ] o
serious eye irritation.

) A properly fitted laboratory Protects skin and personal
Body Protection . o
coat. clothing from contamination.

. _ Avoids inhalation of dust or
) Use in a well-ventilated area )
Respiratory aerosols, preventing
(e.g., fume hood). ) S
respiratory tract irritation.

Operational Plan: Handling and Storage

The integrity and reactivity of m-PEG8-NHS ester are highly dependent on proper handling
and storage, primarily due to its moisture sensitivity.

Logistical Information Summary:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.eu/batch_PDF/HY-126887/Mal-PEG8-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-126887/Mal-PEG8-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-126887/Mal-PEG8-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-126887/Mal-PEG8-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b609300?utm_src=pdf-body
https://www.benchchem.com/product/b609300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Parameter Specification Source
CAS Number 756525-90-3 [3]
Molecular Weight ~509.6 g/mol [3]
Appearance C.olorles§ to. yellow solid or
viscous liquid

Solubility Soluble in DMSO, DMF, DCM [3]
Shipping Ambient Temperature [3]
Storage (Solid) -20°C, desiccated [3]

) -20°C for up to 1 month; -80°C
Storage (Stock Solution) [4]
for up to 6 months

Workflow for Handling m-PEG8-NHS Ester
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Handling workflow for m-PEG8-NHS ester.

Experimental Protocol: General Protein Labeling
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This protocol outlines a general procedure for conjugating m-PEG8-NHS ester to a protein via
primary amines (e.g., lysine residues).

Materials:

m-PEGS8-NHS ester

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1M Tris-HCI, pH 8.0)

Purification column (e.g., size-exclusion chromatography)
Procedure:

o Preparation of Protein: Dissolve the protein in a suitable amine-free buffer at a known
concentration. Ensure the buffer pH is between 7.2 and 8.5 for optimal reaction efficiency.

o Reagent Preparation:

o Allow the container of m-PEG8-NHS ester to equilibrate to room temperature before
opening to prevent moisture condensation.

o Prepare a stock solution of the ester (e.g., 10 mg/mL) in anhydrous DMSO or DMF. This
should be done immediately before use, as the NHS ester is susceptible to hydrolysis.

e Conjugation Reaction:

o Add a calculated molar excess of the dissolved m-PEG8-NHS ester to the protein
solution. The optimal molar ratio depends on the protein and desired degree of labeling
and should be determined empirically.

o Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours. Gentle
mixing during incubation is recommended.
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» Quenching: Stop the reaction by adding a quenching buffer (e.g., Tris or glycine) to a final
concentration of 20-50 mM. This will react with any excess NHS ester. Incubate for 15-30
minutes.

 Purification: Remove excess reagent and byproducts by purifying the protein conjugate using
an appropriate method, such as size-exclusion chromatography or dialysis.

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[5]

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a
physician if irritation persists.[1][5]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o

easy to do. Continue rinsing and seek

immediate medical attention.[2][5]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a physician or poison control center

immediately.[1][5]

Disposal Plan

All chemical waste must be handled and disposed of in accordance with local, state, and
federal regulations.

Step-by-Step Disposal Guidance:

» Quench Excess Reagent: Before disposal, ensure any unreacted m-PEG8-NHS ester is
guenched. This can be done by adding an excess of an amine-containing buffer like Tris or
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glycine.

o Collect Waste: Collect all solutions containing the reagent, including reaction mixtures and
washes, into a designated and clearly labeled hazardous waste container.

o Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and tubes
as solid chemical waste.

o Consult Safety Officer: Always consult with your institution's Environmental Health and
Safety (EHS) department for specific disposal protocols. Do not pour chemical waste down
the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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